(2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate

Specification

• CAS No.: 155114-42-4
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol
• IUPAC Name: (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate
• Standard InChI: InChI=1S/C15H21N3O4/c1-9(16)13(19)18-12(8-11-6-4-3-5-7-11)14(20)17-10(2)15(21)22/h3-7,9-10,12H,8,16H2,1-2H3,(H,17,20)(H,18,19)(H,21,22)/t9-,10-,12+/m0/s1
• Standard InChI Key: XRUJOVRWNMBAAA-JBLDHEPKSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@H](CC1=CC=CC=C1)C(=O)N[C@@H](C)C(=O)[O-])[NH3+]
• SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C)C(=O)[O-])[NH3+]
• Canonical SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C)C(=O)[O-])[NH3+]

Introduction

Chemical Identity and Properties

(2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate is a peptide-based compound with clearly defined stereochemical centers that play crucial roles in its biological activity. The compound's systematic name reflects its complex structure, which incorporates multiple amino acid residues linked through peptide bonds. Its core chemical properties are summarized in Table 1 below.

Table 1: Chemical Identifiers and Physical Properties

Property	Value
CAS Number	155114-42-4
Molecular Formula	C15H21N3O4
Molecular Weight	307.34 g/mol
IUPAC Name	(2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate
Physical State	Solid (at standard conditions)

The molecular formula C15H21N3O4 indicates the presence of 15 carbon atoms, 21 hydrogen atoms, 3 nitrogen atoms, and 4 oxygen atoms within the structure. This composition is consistent with a tripeptide-like structure containing amino acid residues with specific side chains. The molecular weight of 307.34 g/mol places it in the typical range for small peptides, making it suitable for various biological applications where membrane permeability and bioavailability are important considerations.

Structural Characteristics

The structure of (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate features specific stereochemistry that is critical to its function. The compound contains multiple chiral centers, with the (2S) and (2R) designations indicating the specific stereochemical configurations at these positions.

Stereochemistry

The compound incorporates three distinct stereochemical centers:

• The first (2S) designation refers to the stereochemistry of the terminal propanoate group

• The (2R) designation indicates the stereochemistry of the central portion containing the phenyl group

• The second (2S) designation refers to the stereochemistry of the azaniumylpropanoyl group

Functional Groups

Several key functional groups contribute to the chemical properties and reactivity of this compound:

• The azaniumyl group indicates a protonated amino functionality

• Multiple amide (peptide) bonds linking the amino acid components

• A phenyl group providing hydrophobic character and potential for π-stacking interactions

• A terminal carboxylate group that can participate in ionic interactions

These functional groups collectively determine the compound's solubility, reactivity, and ability to interact with biological targets such as enzymes and receptors.

Synthesis and Characterization

The synthesis of (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate typically involves multiple steps, beginning with simpler amino acid precursors and employing established peptide coupling techniques.

Synthetic Approaches

Standard peptide synthesis methodologies are applicable to the production of this compound, including:

• Solution-phase peptide synthesis using protected amino acids

• Solid-phase peptide synthesis techniques

• Enzymatic approaches using peptide ligases

Each synthetic route offers distinct advantages in terms of yield, purity, and scalability. The choice of synthetic method often depends on the intended application and scale of production required.

Analytical Characterization

Comprehensive characterization of (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate typically involves multiple analytical techniques:

• High-performance liquid chromatography (HPLC) for purity assessment

• Mass spectrometry for molecular weight confirmation

• Nuclear magnetic resonance (NMR) spectroscopy for structural verification

• Circular dichroism (CD) spectroscopy for stereochemical analysis

• X-ray crystallography for definitive three-dimensional structure determination

These analytical methods provide crucial data regarding the compound's identity, purity, and structural integrity, which are essential parameters for research and pharmaceutical applications.

Biological Activity

Research indicates that (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate and its closely related derivatives exhibit various biological activities that make them interesting candidates for pharmaceutical development.

Anti-Cancer Properties

Studies have identified potential anti-cancer properties associated with this compound class. These effects may include:

• Inhibition of cancer cell proliferation

• Modulation of apoptotic pathways

• Interference with cellular signaling mechanisms relevant to cancer progression

• Potential synergistic effects when combined with established chemotherapeutic agents

These findings suggest that the compound could serve as a lead structure for the development of novel cancer therapies, particularly for cancers that have developed resistance to current treatment options.

Metabolic Pathway Modulation

The compound has demonstrated capabilities in modulating metabolic pathways, which may have implications for treating metabolic disorders. Specific effects include:

• Regulation of key enzymes involved in cellular metabolism

• Modification of signaling cascades that control metabolic processes

• Potential for targeting metabolic abnormalities associated with various diseases

These metabolic effects expand the potential therapeutic applications beyond cancer to include conditions such as diabetes, obesity, and metabolic syndrome.

Applications in Pharmaceutical Research

The unique structure and biological activities of (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate position it as a valuable compound for pharmaceutical research and development.

Drug Development

The compound serves as a promising scaffold for drug development efforts targeting:

• Cancer therapies, particularly for treatment-resistant tumors

• Metabolic disease interventions

• Novel peptide-based therapeutics with enhanced stability and bioavailability

The specific stereochemistry and functional group arrangement provide opportunities for structure-activity relationship (SAR) studies that can lead to optimized drug candidates with improved pharmacokinetic and pharmacodynamic properties.

Biochemical Research Tools

Beyond direct therapeutic applications, the compound has utility as a research tool in biochemical investigations:

• As a molecular probe for studying specific biological pathways

• In enzyme inhibition studies to elucidate mechanism of action

• For receptor binding assays to identify potential therapeutic targets

These research applications contribute valuable information to the broader understanding of biological systems and disease mechanisms.

Future Research Directions

The current research on (2S)-2-[[(2R)-2-[[(2S)-2-azaniumylpropanoyl]amino]-3-phenylpropanoyl]amino]propanoate suggests several promising directions for future investigation.

Structure-Activity Relationship Studies

Systematic modification of the compound's structure could yield valuable insights regarding:

• The impact of altered stereochemistry on biological activity

• The effects of substituting different amino acid residues

• The influence of modified functional groups on binding affinity and selectivity

These structure-activity relationship studies would provide a rational basis for designing improved derivatives with enhanced therapeutic properties.

Expanded Therapeutic Applications

Future research may explore additional therapeutic applications beyond those currently identified:

• Potential anti-inflammatory properties

• Possible applications in neurodegenerative disease treatment

• Investigation of antimicrobial activities

Such expanded applications would broaden the compound's potential impact on medical treatments across multiple disease areas.